Cas no 3277-27-8 (Diethyl Benzoylphosphonate)

• Product Name: Diethyl Benzoylphosphonate
• CAS No: 3277-27-8
• MF: C₁₁H₁₅O₄P
• MW: 242.208164453506
• MDL: MFCD00015137
• CID: 1005300
• PubChem ID: 24868432
• Update Time: 2025-07-21

Diethyl Benzoylphosphonate Chemical and Physical Properties

Names and Identifiers

• DIETHYL(PHENYLOXOMETHYL)PHOSPHONATE
• AURORA KA-1431
• DIETHYL BENZOYLPHOSPHONATE
• diethoxyphosphoryl(phenyl)methanone
• Benzoylphosphonic acid diethyl ester
• Benzoyl-phosphonic acid diethyl ester
• diethyl P-benzoylphosphonate
• diethyl phenylcarbonylphosphonate
• O,O-diethyl benzoylphosphonate
• 3277-27-8
• AKOS003600042
• SCHEMBL425583
• NSC-2669
• NSC2669
• diethyl (phenylcarbonyl)phosphonate
• MFCD00015137
• CS-0180879
• BENZOYLPHOSPHONIC ACID, DIETHYL ESTER
• J-018873
• STK204919
• Diethyl benzoylphosphonate, 97%
• CBDivE_001790
• DTXSID30277506
• G77415
• Diethyl Benzoylphosphonate

• MDL： MFCD00015137
• Inchi： 1S/C11H15O4P/c1-3-14-16(13,15-4-2)11(12)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3
• InChI Key： TZAMQIAPGYOUKF-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC=CC=1)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 242.07100
• Monoisotopic Mass: 242.07079595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.156 g/mL at 25 °C(lit.)
• Boiling Point: 186 °C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.508(lit.)
• PSA: 62.41000
• LogP: 3.09290
• Solubility: Not determined

Diethyl Benzoylphosphonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Diethyl Benzoylphosphonate

Diethyl Benzoylphosphonate (CAS No. 3277-27-8): A Versatile Compound in Biomedical Research and Drug Development

Diethyl benzoylphosphonate, with the chemical formula C₁₀H₁₄O₄P, is a phosphonic acid derivative that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential pharmacological properties. As a CAS No. 3277-27-8 compound, it serves as a key intermediate in the synthesis of various bioactive molecules, including phosphonate-based antibiotics and anti-inflammatory agents. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential applications in targeted drug delivery systems.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that Diethyl benzoylphosphonate exhibits promising antimicrobial activity against multidrug-resistant bacterial strains. The compound’s ability to inhibit specific enzymes involved in bacterial metabolism has positioned it as a candidate for novel antibiotic development. This finding aligns with the growing need for antibacterial agents that can combat the rising threat of antimicrobial resistance, a critical issue in global public health.

From a synthetic chemistry perspective, Diethyl benzoylphosphonate is notable for its flexible functionalization potential. Its phosphonate group can undergo various chemical transformations, such as hydrolysis and alkylation, enabling the creation of diverse molecular scaffolds. A 2022 study in Organic & Biomolecular Chemistry reported the successful synthesis of phosphonate-based prodrugs using this compound as a core structure, which showed enhanced bioavailability and targeted release properties in in vitro models.

One of the most intriguing aspects of Diethyl benzoylphosphonate is its potential role in anti-inflammatory research. A 2024 paper in Pharmaceutical Research revealed that this compound can modulate cytokine production by inhibiting nuclear factor-kappa B (NF-κB) activation. This mechanism is particularly relevant to the development of therapeutic agents for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound’s ability to reduce pro-inflammatory mediators while preserving immune system function makes it a compelling candidate for immunomodulatory therapies.

Recent advancements in drug delivery systems have further expanded the application scope of Diethyl benzoylphosphonate. A 2023 study in Advanced Drug Delivery Reviews explored its use as a phosphorylating agent in nanocarrier formulations. The research demonstrated that Diethyl benzoylphosphonate-based carriers could enhance the solubility and targeted delivery of poorly soluble drugs, particularly in solid tumor models. This innovation addresses a major challenge in oral drug delivery and highlights the compound’s versatility in pharmaceutical applications.

From a mechanistic standpoint, the Diethyl benzoylphosphonate molecule is characterized by its phosphonate ester functionality, which is known for its stability under physiological conditions. This property is crucial for the development of prodrugs that require controlled release of active metabolites. A 2021 review in Chemical Reviews emphasized the importance of phosphonate derivatives in targeted drug delivery, noting their ability to interact with specific receptors and biomolecules in the body. This interaction can enhance the selectivity and efficacy of therapeutic agents.

Another area of interest is the potential of Diethyl benzoylphosphonate in neurodegenerative disease research. A 2024 study in Neurochemistry International suggested that this compound may have neuroprotective effects by reducing oxidative stress and mitochondrial dysfunction in neuronal cells. These findings are particularly relevant given the increasing prevalence of Alzheimer’s disease and Parkinson’s disease, which are associated with neuroinflammation and protein misfolding. Further research is needed to explore its therapeutic potential in these conditions.

From a synthetic chemistry perspective, Diethyl benzoylphosphonate is also being explored as a building block for phosphorus-containing drugs. A 2022 paper in ACS Medicinal Chemistry Letters reported the development of phosphonate-based compounds with improved antibacterial activity and low toxicity. The study highlighted the importance of optimizing the functional groups and stereochemistry of Diethyl benzoylphosphonate derivatives to enhance their therapeutic profiles.

Finally, the Diethyl benzoylphosphonate molecule is being investigated for its potential role in antiviral research. A 2023 study in Antiviral Research suggested that this compound could inhibit RNA polymerase activity in certain viral strains, making it a candidate for the development of antiviral agents. This finding is particularly relevant in the context of global health emergencies, such as the ongoing COVID-19 pandemic, where the development of new antiviral therapies is of critical importance.